Cas no 13236-00-5 (1-Propanol,3-(2-oxiranylmethoxy)-2,2-bis[(2-oxiranylmethoxy)methyl]-)

• Product Name: 1-Propanol,3-(2-oxiranylmethoxy)-2,2-bis[(2-oxiranylmethoxy)methyl]-
• CAS No: 13236-00-5
• MF: C₁₄H₂₄O₇
• MW: 304.336165428162
• CID: 186886
• PubChem ID: 114478
• Update Time: 2025-04-19

1-Propanol,3-(2-oxiranylmethoxy)-2,2-bis[(2-oxiranylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(2-oxiranylmethoxy)-2,2-bis[(2-oxiranylmethoxy)methyl]-
• 3-(oxiran-2-ylmethoxy)-2,2-bis(oxiran-2-ylmethoxymethyl)propan-1-ol
• 3-(oxiranylmethoxy)-2,2-bis[(oxiranylmethoxy)methyl]propanol
• 3-(oxiran-2-ylmethoxy)-2,2-bis[(oxiran-2-ylmethoxy)methyl]propan-1-ol
• 3-(Oxiranylmethoxy)-2,2-bis((oxiranylmethoxy)methyl)propanol
• 2,2-Bis(glycidyloxymethyl)-3-(glycidyloxy)-1-propanol
• 3-(Oxiranylmethoxy)-2,2-bis[(oxiranylmethoxy)methyl]-1-propanol
• 3-[(Oxiran-2-yl)methoxy]-2,2-bis{[(oxiran-2-yl)methoxy]methyl}propan-1-ol
• NS00052535
• SCHEMBL594507
• 13236-00-5
• EINECS 236-210-6
• DTXSID00927642

• Inchi： 1S/C14H24O7/c15-7-14(8-16-1-11-4-19-11,9-17-2-12-5-20-12)10-18-3-13-6-21-13/h11-13,15H,1-10H2
• InChI Key： VTPXYFSCMLIIFK-UHFFFAOYSA-N
• SMILES： O(CC1CO1)CC(CO)(COCC1CO1)COCC1CO1

Computed Properties

• Exact Mass: 304.15222
• Monoisotopic Mass: 304.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 460.2°C at 760 mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.519
• PSA: 85.51